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Compound of Interest

Compound Name: Ki16198

Cat. No.: B1673633

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Ki16198, a potent and orally active lysophosphatidic acid (LPA) receptor
antagonist. Kil6198 is the methyl ester of Ki16425 and acts as an antagonist for LPA1 and
LPA3 receptors, making it a valuable tool in studying LPA signaling in various physiological and
pathological processes, including cancer research.[1][2][3][4]

Chemical Properties and Solubility

Kil16198 is a white to off-white solid. It is crucial to understand its solubility profile to prepare
accurate and effective stock solutions.
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Property Value Source
Molecular Weight 488.98 g/mol [1]
Molecular Formula C24H25CIN205S

CAS Number 355025-13-7

Solubility in DMSO =98 mg/mL (200.41 mM)

50 mg/mL (102.25 mM)

> 24.5 mg/mL

Solubility in Ethanol 98 mg/mL (200.41 mM)

33 mg/mL (67.49 mM)

Solubility in Water Insoluble

Note: The solubility of Ki16198 in DMSO can be affected by moisture. It is recommended to
use fresh, anhydrous DMSO for the preparation of stock solutions. If precipitation or phase
separation occurs, gentle warming (e.g., at 37°C for 10 minutes) and/or sonication can be used
to aid dissolution.

Mechanism of Action and Signaling Pathway

Kil16198 is an antagonist of the lysophosphatidic acid (LPA) receptors LPA1 and LPA3. It
inhibits LPA1- and LPA3-induced inositol phosphate production with Ki values of 0.34 yM and
0.93 pM, respectively. It shows weaker inhibition for the LPA2 receptor and no activity at LPA4,
LPAS5, and LPAG. LPA receptors are G protein-coupled receptors (GPCRs) that, upon activation
by LPA, can couple to various G proteins (Gg/11, Gi/o, G12/13, and Gs) to initiate downstream
signaling cascades. These pathways regulate a wide range of cellular processes, including
proliferation, migration, and survival.
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Start: Prepare 10 mM
Kil6198 in DMSO

1. Weigh Ki16198 Powder
(e.g., 4.89 mg)

!

2. Add Anhydrous DMSO
(e.g., 1 mL to 4.89 mg)

!

3. Dissolve Completely
(Vortex/Sonicate)

(4. Aliquot into Vials)

G. Store at -20°C or -80°C)

End: Ready for Use
in Cell Culture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Ki16198 Stock
Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673633#preparing-ki16198-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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